Cas no 2228410-20-4 (4-methoxy-4-3-(1H-pyrazol-1-yl)propylpiperidine)

• Product Name: 4-methoxy-4-3-(1H-pyrazol-1-yl)propylpiperidine
• CAS No: 2228410-20-4
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6004882
• PubChem ID: 165613009
• Update Time: 2025-10-20

4-methoxy-4-3-(1H-pyrazol-1-yl)propylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-3-(1H-pyrazol-1-yl)propylpiperidine
• 2228410-20-4
• 4-methoxy-4-[3-(1H-pyrazol-1-yl)propyl]piperidine
• EN300-1729517

• Inchi： 1S/C12H21N3O/c1-16-12(5-8-13-9-6-12)4-2-10-15-11-3-7-14-15/h3,7,11,13H,2,4-6,8-10H2,1H3
• InChI Key： TVOJRBBFJNOUPK-UHFFFAOYSA-N
• SMILES： O(C)C1(CCCN2C=CC=N2)CCNCC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-methoxy-4-3-(1H-pyrazol-1-yl)propylpiperidine

4-Methoxy-4-(3-(1H-Pyrazol-1-yl)Propyl)Piperidine: A Comprehensive Overview

CAS No. 2228410-20-4, commonly referred to as 4-methoxy-4-(3-(1H-pyrazol-1-yl)propyl)piperidine, is a complex organic compound with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural properties and promising applications in drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable molecule for researchers in the pharmaceutical industry.

The chemical structure of 4-methoxy-4-(3-(1H-pyrazol-1-yl)propyl)piperidine comprises a piperidine ring substituted with a methoxy group and a propyl chain terminated with a pyrazole moiety. This combination of functional groups imparts the molecule with versatile reactivity and selectivity, which are crucial for its biological activity. The piperidine ring, known for its stability and flexibility, serves as a scaffold for attaching various substituents, enhancing the molecule's versatility in different chemical environments.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the pyrazole moiety, while other studies have focused on optimizing the conditions for piperidine ring formation. These developments have significantly improved the yield and purity of the compound, making it more accessible for large-scale production and subsequent biological evaluations.

In terms of pharmacological applications, 4-methoxy-4-(3-(1H-pyrazol-1-yl)propyl)piperidine has shown remarkable potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are critical targets in drug discovery due to their involvement in numerous physiological processes, including neurotransmission, immune response, and hormone regulation. By selectively binding to these receptors, this compound exhibits potent agonistic or antagonistic effects, depending on its structural configuration.

A recent study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for the dopamine D₃ receptor, making it a promising candidate for treating neurodegenerative disorders such as Parkinson's disease. The methoxy group plays a pivotal role in enhancing the molecule's lipophilicity, thereby improving its ability to cross the blood-brain barrier and exert its therapeutic effects.

Beyond its pharmacological applications, CAS No. 2228410-20-4 has also been explored for its potential in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have reported that incorporating this compound into polymer blends can significantly enhance the material's conductivity and stability under various environmental conditions.

In conclusion, 4-methoxy-4-(3-(1H-pyrazol-1-yl)propyl)piperidine, or CAS No. 2228410-20-4, represents a versatile and multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its structural complexity and functional diversity continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.